Cas no 1784465-49-1 (6-Methoxy-5-nitronicotinonitrile)
1784465-49-1 structure
Product Name:6-Methoxy-5-nitronicotinonitrile
CAS No:1784465-49-1
MF:C7H5N3O3
MW:179.132900953293
CID:4904292
Update Time:2023-08-21
6-Methoxy-5-nitronicotinonitrile Chemical and Physical Properties
Names and Identifiers
-
- 6-Methoxy-5-nitronicotinonitrile
-
- Inchi: 1S/C7H5N3O3/c1-13-7-6(10(11)12)2-5(3-8)4-9-7/h2,4H,1H3
- InChI Key: BROSHLDZLFIBKW-UHFFFAOYSA-N
- SMILES: O(C)C1C(=CC(C#N)=CN=1)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 241
- XLogP3: 0.7
- Topological Polar Surface Area: 91.7
6-Methoxy-5-nitronicotinonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029008071-250mg |
6-Methoxy-5-nitronicotinonitrile |
1784465-49-1 | 95% | 250mg |
$940.80 | 2022-04-02 | |
| Alichem | A029008071-500mg |
6-Methoxy-5-nitronicotinonitrile |
1784465-49-1 | 95% | 500mg |
$1,701.85 | 2022-04-02 | |
| Alichem | A029008071-1g |
6-Methoxy-5-nitronicotinonitrile |
1784465-49-1 | 95% | 1g |
$2,808.15 | 2022-04-02 |
6-Methoxy-5-nitronicotinonitrile Related Literature
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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